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Compound of Interest

Compound Name: Trioctylaluminum

Cat. No.: B093873

An In-depth Technical Resource for Laboratory Professionals in Drug Development and
Scientific Research

Trioctylaluminum (TOA), an organoaluminum compound, is a valuable reagent in various
chemical syntheses, including its use as a cocatalyst in olefin polymerization and as a reagent
in the synthesis of amphiphilic block copolymers.[1][2][3] However, its utility is matched by its
significant hazardous properties, necessitating a thorough understanding and strict adherence
to safety protocols. This guide provides an in-depth overview of the health and safety
information pertinent to the handling and use of trioctylaluminum in a research environment.

Chemical and Physical Properties

Trioctylaluminum is a colorless liquid that is highly reactive.[4] It is often supplied as a solution
in a hydrocarbon solvent, such as hexanes or heptane.[3][5][6][7] The following tables
summarize its key physical and chemical properties.
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Property Value Source
Molecular Formula C24H51Al [4]
Molecular Weight 366.6 g/mol [4]
Appearance Colorless liquid [4]
Density 0.701-0.71 g/mL at 25 °C [1][5]
Melting Point <-40°C [51[8]
Boiling Point 120-125 °C at 0.1 mmHg 5]
(neat)
Flash Point -21 °C (-5.8 °F) - closed cup [1107]

Solubility in Water

Reacts violently

[5]

Vapor Pressure

< 0.1 mmHg (neat)

[5]

Hazard Identification and Classification

Trioctylaluminum is classified as a hazardous substance due to its pyrophoric and corrosive

nature. It is crucial to understand its GHS hazard classifications to implement appropriate

safety measures.

Hazard Class

Hazard Statement

Pyrophoric Liquids

H250: Catches fire spontaneously if exposed to
air.[4]

Substances which, in contact with water, emit

flammable gases

H260: In contact with water releases flammable

gases which may ignite spontaneously.[4]

Skin Corrosion/Irritation

H314: Causes severe skin burns and eye

damage.[4]

Serious Eye Damage/Eye lIrritation

H318: Causes serious eye damage.[4]

Summary of Hazards:
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e Pyrophoric: Neat trioctylaluminum and its concentrated solutions can ignite spontaneously
on contact with air.[4]

o Water-Reactive: Reacts violently with water, releasing flammable gases that can ignite.[4][9]
e Corrosive: Causes severe burns to the skin, eyes, and respiratory tract.[4][5]

o Organ Damage: May cause damage to the nervous system through prolonged or repeated
exposure if inhaled (this hazard is primarily associated with the hexane solvent in solutions).

[9]

e Reproductive Toxicity: Suspected of damaging fertility or the unborn child (associated with
hexane solvent).[9]

e Aspiration Hazard: May be fatal if swallowed and enters airways (associated with
hydrocarbon solvents).[9]

Toxicology Information

A critical aspect of working with any chemical is understanding its toxicological profile.
However, for trioctylaluminum, there is a notable lack of publicly available data from cited
experimental studies. The safety data sheets for this compound consistently report "no data
available" for acute oral, dermal, and inhalation toxicity, as well as for skin and eye irritation,
sensitization, mutagenicity, and carcinogenicity.[8][9] This absence of data underscores the
need for extreme caution and the implementation of stringent exposure controls.
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Toxicological Endpoint

Result

Acute Oral Toxicity

No data available

Acute Dermal Toxicity

No data available

Acute Inhalation Toxicity

No data available

Skin Corrosion/Irritation

Causes severe skin burns.[4] (No formal study

data available)

Serious Eye Damage/Irritation

Causes serious eye damage.[4] (No formal

study data available)

Respiratory or Skin Sensitization

No data available

Germ Cell Mutagenicity

No data available

Carcinogenicity

No component of this product present at levels
greater than or equal to 0.1% is identified as
probable, possible or confirmed human
carcinogen by IARC, NTP, or OSHA.[9]

Reproductive Toxicity

No data available for trioctylaluminum itself. The
hexane solvent is suspected of damaging

fertility or the unborn child.[9]

Specific Target Organ Toxicity (Single Exposure)

May cause drowsiness or dizziness (associated

with hexane solvent).[9]

Specific Target Organ Toxicity (Repeated

Exposure)

Causes damage to organs (Nervous system)
through prolonged or repeated exposure if

inhaled (associated with hexane solvent).[9]

Aspiration Hazard

May be fatal if swallowed and enters airways

(associated with hexane solvent).[9]

Experimental Protocols:

Detailed experimental protocols for the toxicological assessment of trioctylaluminum are not

available in the reviewed public literature. Researchers requiring this information for regulatory
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submissions would need to conduct their own studies in compliance with Good Laboratory
Practices (GLP).[2]

Safe Handling and Storage

Due to its high reactivity, trioctylaluminum must be handled with extreme care in a controlled
laboratory environment.

Engineering Controls:

o Work must be conducted in a well-ventilated area, preferably within a chemical fume hood or
a glove box under an inert atmosphere (e.g., nitrogen or argon).[5]

e An eyewash station and a safety shower must be readily accessible.[5]

o Use spark-proof tools and explosion-proof equipment.[5]

Personal Protective Equipment (PPE):

o Eye and Face Protection: Tightly fitting safety goggles and a face shield are mandatory.[9]
o Skin Protection: Flame-retardant and antistatic protective clothing should be worn.[9]

o Hand Protection: Chemical-resistant gloves (e.g., neoprene or nitrile) are required.[5]

» Respiratory Protection: If working outside of a fume hood or glovebox, or if vapors/aerosols
are generated, a NIOSH-approved respirator with an appropriate filter (e.g., type ABEK) is
necessary.[9]

Handling Procedures:

Handle under an inert gas atmosphere to prevent contact with air and moisture.[9]

Avoid inhalation of vapors or mists.[9]

Prevent contact with skin and eyes.[5]

Keep away from sources of ignition, heat, sparks, and open flames.[9]
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e Use non-sparking tools.[9]

e Ground and bond containers and receiving equipment to prevent static discharge.[9]
e Do not eat, drink, or smoke in the work area.[9]

Storage:

o Store in a cool, dry, well-ventilated place in a tightly closed container under an inert
atmosphere.[5][9]

» Store in a flammables-area.[5]

o Keep away from incompatible materials such as water, oxidizing agents, alcohols, and acids.

[51°]

o Store locked up.[9]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is critical to minimize harm.

First Aid Measures

General Advice: First responders should protect themselves. Immediately remove the victim
from the source of exposure and show the Safety Data Sheet to the attending medical
personnel.[9]

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[5]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]
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 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[5][9]

Fire-Fighting Measures

o Suitable Extinguishing Media: Dry chemical powder, dry sand, or dolomite.[5] Do NOT use
water, foam, or carbon dioxide.[9] Halogenated extinguishing agents should also be avoided.

[9]

o Fire-Fighting Procedures: Evacuate the area. Fight the fire from a protected location or a
safe distance. Use water spray to cool fire-exposed containers.[9] Firefighters should wear
self-contained breathing apparatus and full protective clothing.[9]

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area. Avoid breathing vapors, mist, or
gas. Ensure adequate ventilation. Remove all sources of ignition.[9]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[9]

» Methods for Containment and Cleaning Up: Cover the spill with a dry, inert material such as
dry sand, earth, or vermiculite.[5] Do not use combustible materials. Collect the absorbed
material using non-sparking tools and place it in a suitable, dry, closed container for disposal.
[5][9] Do not use water to clean up the spill.[5]

Disposal Considerations

Waste trioctylaluminum is considered hazardous waste.[5] Disposal must be carried out in
accordance with all applicable federal, state, and local regulations. Contact a licensed
professional waste disposal service to dispose of this material.[9] One method for disposal
involves treating the aluminum compound under anhydrous conditions to prevent violent
reactions, recovering the solvent, and forming aluminum compounds suitable for landfill by
reacting with an anhydrous hydrolysis agent like calcium hydroxide.[4]

Visualization of Safety Protocols

The following diagrams illustrate key safety workflows for handling trioctylaluminum.
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Trioctylaluminum Spill Response Workflow
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Caption: Workflow for handling a trioctylaluminum spill.
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Trioctylaluminum Exposure First Aid

Remove Victim from Source

Call for Inmediate Medical Assistance

Exposure Route
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Click to download full resolution via product page

Caption: First aid response to trioctylaluminum exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Trioctylaluminum: A Comprehensive Health and Safety
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093873#trioctylaluminum-health-and-safety-
information-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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